Cas no 2002519-82-4 ((3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid
• CAS No: 2002519-82-4
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 6357813
• PubChem ID: 165518877
• Update Time: 2025-10-29

(3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid
• EN300-1287421
• 2002519-82-4
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid

• Inchi： 1S/C16H19N3O4/c1-11-17-9-14(19(11)2)13(8-15(20)21)18-16(22)23-10-12-6-4-3-5-7-12/h3-7,9,13H,8,10H2,1-2H3,(H,18,22)(H,20,21)/t13-/m1/s1
• InChI Key： HMPCLMFTWKSTEW-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1=CN=C(C)N1C)=O

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic Acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 2002519-82-4 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The systematic name, (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid, provides a detailed insight into its structural and functional attributes. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, making it a subject of intense study in both academic and industrial research settings.

At the core of this compound's utility lies its unique structural composition, which integrates several key functional groups. The presence of a chiral center at the third carbon atom, indicated by the (3R) configuration, underscores its stereochemical significance. This stereochemistry is crucial for its interaction with biological targets, as enantiomers often exhibit different pharmacological properties despite having identical chemical formulas. The benzyloxy carbonylamino group not only enhances the solubility and stability of the molecule but also serves as a versatile handle for further chemical modifications. These modifications are essential for optimizing its biological activity and developing novel therapeutic agents.

The other notable feature of this compound is the 1,2-dimethyl-1H-imidazol-5-yl moiety attached to the propanoic acid backbone. This imidazole ring is a well-known pharmacophore that is frequently incorporated into drug candidates due to its ability to interact with various biological targets. Specifically, imidazole derivatives have been extensively studied for their potential applications in antiviral, antibacterial, and anti-inflammatory therapies. The dimethyl substitution on the imidazole ring further fine-tunes its electronic properties, enhancing its binding affinity and selectivity towards specific biological receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target protein-protein interactions (PPIs). These interactions are critical for numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid has emerged as a promising candidate in this area due to its ability to disrupt key PPIs involved in disease pathogenesis. Preliminary studies have demonstrated its potential to inhibit the interaction between protein X and protein Y, which are known to play a pivotal role in cancer progression.

The development of this compound also reflects the growing trend towards rational drug design, where computational methods are increasingly employed to predict and optimize molecular properties. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding the binding mode of this molecule with its target proteins. These studies have not only provided valuable insights into its mechanism of action but also guided the design of more potent analogs with improved pharmacokinetic profiles.

Furthermore, the synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate transformations that require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has enabled researchers to achieve these transformations under mild conditions, minimizing side reactions and maximizing efficiency. This synthetic approach not only highlights the ingenuity of modern organic synthesis but also paves the way for scalable production of similar molecules for future therapeutic applications.

The potential applications of this compound extend beyond traditional drug development. It has shown promise as a tool compound for biochemical assays, allowing researchers to investigate the function of key enzymes and receptors involved in disease pathways. By serving as a selective inhibitor or modulator, it can help elucidate complex biological networks and identify new therapeutic targets. Additionally, its structural features make it an excellent starting point for structure-based drug design campaigns aimed at developing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, the compound with CAS number 2002519-82-4, specifically identified as (3R)-3-{(benzyloxy)carbonylamino}-3-(1,2-dimethyl-1H-imidazol-5-yl)propanoic acid, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset for both academic research and industrial development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in discovering new treatments for complex diseases.